4-[2-(3-Fluorophenyl)-4-hydroxypyrrolidine-1-carbonyl]pyridine-2-carbonitrile

• IUPAC Name: 4-[2-(3-fluorophenyl)-4-hydroxypyrrolidine-1-carbonyl]pyridine-2-carbonitrile
• InChI: InChI=1S/C17H14FN3O2/c18-13-3-1-2-11(6-13)16-8-15(22)10-21(16)17(23)12-4-5-20-14(7-12)9-19/h1-7,15-16,22H,8,10H2
• InChI Key: LFSQJUMYQOZONS-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1C2=CC(=CC=C2)F)C(=O)C3=CC(=NC=C3)C#N)O
• Molecular Formula: C17H14FN3O2
• Molecular Weight: 311.31 g/mol

Description

4-[2-(3-Fluorophenyl)-4-hydroxypyrrolidine-1-carbonyl]pyridine-2-carbonitrile, also known as JNJ-1661010, is a novel compound that has been developed for potential use in scientific research. This compound has shown promising results in preclinical studies and has the potential to be used in the treatment of various diseases.

Mechanism of Action

4-[2-(3-Fluorophenyl)-4-hydroxypyrrolidine-1-carbonyl]pyridine-2-carbonitrile works by inhibiting the activity of DPP-4, which is involved in the breakdown of the hormone glucagon-like peptide-1 (GLP-1). GLP-1 is an important hormone that regulates glucose metabolism by stimulating insulin secretion and inhibiting glucagon secretion. By inhibiting DPP-4, this compound increases the levels of GLP-1, which leads to improved glucose metabolism.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In preclinical studies, it has been found to improve glucose tolerance and reduce blood glucose levels in animal models of type 2 diabetes. It has also been shown to reduce inflammation in animal models of rheumatoid arthritis. This compound has been found to be well-tolerated in animal studies, with no significant adverse effects observed.

Advantages and Limitations for Lab Experiments

4-[2-(3-Fluorophenyl)-4-hydroxypyrrolidine-1-carbonyl]pyridine-2-carbonitrile has several advantages for use in lab experiments. It is a highly selective inhibitor of DPP-4, which makes it useful for studying the role of DPP-4 in various biological processes. It has also been shown to be stable and soluble in water, which makes it easy to use in in vitro experiments. However, this compound has some limitations, including its relatively high cost and limited availability.

Future Directions

There are several future directions for research on 4-[2-(3-Fluorophenyl)-4-hydroxypyrrolidine-1-carbonyl]pyridine-2-carbonitrile. One potential area of research is the use of this compound in the treatment of type 2 diabetes. Clinical trials are needed to determine the safety and efficacy of this compound in humans. Another area of research is the use of this compound in the treatment of inflammatory diseases such as rheumatoid arthritis. Further studies are needed to determine the optimal dosing and administration of this compound for these indications. Additionally, this compound may have potential applications in other fields of research, such as cancer and neurodegenerative diseases. Further research is needed to explore these potential applications.

Synthesis Methods

The synthesis of 4-[2-(3-Fluorophenyl)-4-hydroxypyrrolidine-1-carbonyl]pyridine-2-carbonitrile involves the reaction of 4-cyanopyridine-2-carboxylic acid with 3-fluorobenzoyl chloride in the presence of triethylamine. The resulting intermediate is then reacted with 4-hydroxypyrrolidine-1-carbonyl chloride to obtain this compound. This synthesis method has been optimized to produce this compound in high yield and purity.

Scientific Research Applications

4-[2-(3-Fluorophenyl)-4-hydroxypyrrolidine-1-carbonyl]pyridine-2-carbonitrile has been shown to have potential applications in various fields of scientific research. It has been found to be a potent and selective inhibitor of the enzyme dipeptidyl peptidase-4 (DPP-4), which is involved in the regulation of glucose metabolism. This makes this compound a potential candidate for the treatment of type 2 diabetes. In addition, this compound has also been shown to have anti-inflammatory properties, which could make it useful in the treatment of inflammatory diseases such as rheumatoid arthritis.